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Compound of Interest

Compound Name: Cycloundecane

Cat. No.: B11939692

Essential Safety and Handling Guide for
Cycloundecane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cycloundecane (CAS No. 294-41-7) in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and regulatory compliance.

Hazard Identification and Quantitative Data

Cycloundecane is classified under the Globally Harmonized System (GHS) as Acute Toxicity,
Oral (Category 3), with the hazard statement H301: Toxic if swallowed[1]. It is imperative to
handle this compound with appropriate precautions to prevent ingestion.

The following table summarizes key quantitative data for Cycloundecane:
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Property Value Unit
Molecular Formula Ci1H22
Molecular Weight 154.29 g/mol

o Acute Toxicity, Oral (Category
GHS Classification

3)
Hazard Statement H301: Toxic if swallowed
Melting Point -7.3 °C
Boiling Point 218.4 °C at 760 mmHg
Flash Point 73.7 °C

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling Cycloundecane. The
following equipment must be used:
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Body Part

PPE Recommendation

Rationale and
Specifications

Eyes

Chemical safety goggles or a

face shield

Must conform to OSHA 29
CFR 1910.133 or EN 166 (EU)
standards to protect against

splashes.

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for integrity
before each use. Given the
lack of specific glove-
resistance data for
Cycloundecane, it is
recommended to use gloves
with good resistance to non-
polar organic compounds.
Change gloves frequently and

immediately if contaminated.

Body

Laboratory coat

A buttoned lab coat is required
to protect skin from accidental

splashes.

Operational Plan: Step-by-Step Handling

Procedures

All handling of Cycloundecane should be performed in a designated area, preferably within a

chemical fume hood, to minimize inhalation exposure and contain potential spills.

Step 1: Preparation and Pre-Weighing

o Designate a specific work area for handling Cycloundecane and ensure it is clean and

uncluttered.

« If weighing the solid, tare an empty, sealed container on a balance located outside the fume

hood.
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» Move the tared container into the fume hood before adding the Cycloundecane to prevent
contamination of the balance and surrounding area.

Step 2: Aliquoting and Dispensing

¢ Inside the chemical fume hood, carefully transfer the desired amount of Cycloundecane to
the tared container.

o Use disposable spatulas and weigh paper to avoid cross-contamination and facilitate easy
disposal.

o Keep the primary container of Cycloundecane closed when not in use.
Step 3: Post-Handling and Decontamination
o After handling, decontaminate the work surface with an appropriate solvent.

» Dispose of all contaminated disposable materials (e.g., gloves, weigh paper, pipette tips) in a
designated hazardous waste container.

e Wash hands thoroughly with soap and water after removing gloves.
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Caption: Workflow for safely handling Cycloundecane.
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Disposal Plan

Cycloundecane is a non-halogenated organic compound. Its waste must be managed as
hazardous chemical waste and segregated from other waste streams.

Step 1: Waste Segregation and Collection

o Collect all waste contaminated with Cycloundecane, including unused product,
contaminated PPE, and spill cleanup materials, in a designated, leak-proof, and clearly
labeled hazardous waste container.

e The container label should read: "Hazardous Waste: Cycloundecane (Non-Halogenated
Organic)".

« Do not mix with halogenated solvents or other incompatible waste streams[2][3][4][5][6].
Step 2: Storage

o Store the waste container in a designated satellite accumulation area that is well-ventilated
and away from ignition sources.

o Keep the container tightly sealed when not in use.
Step 3: Disposal

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

e Under no circumstances should Cycloundecane or its waste be disposed of down the drain.
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Caption: Logical workflow for the disposal of Cycloundecane waste.

Emergency Procedures

Spill Response:

e Evacuate the immediate area and alert others.
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« If the spill is large or you are unsure how to proceed, contact your institution's EHS office
immediately.

o For small spills, and if it is safe to do so, wear the full PPE outlined in Section 2.
e Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

o Decontaminate the spill area.
First-Aid Measures:

 Ingestion:This is a medical emergency due to the acute oral toxicity of Cycloundecane. Call
911 or your local poison control center immediately[7][8][9][10][11]. Do not induce vomiting
unless instructed to do so by a medical professional.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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